N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide

• IUPAC Name: N-(5-methyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)benzenesulfonamide
• InChI: InChI=1S/C20H16N2O4S/c1-22-17-9-5-6-10-19(17)26-18-12-11-14(13-16(18)20(22)23)21-27(24,25)15-7-3-2-4-8-15/h2-13,21H,1H3
• InChI Key: CKUHCOWMQLWEFY-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2OC3=C(C1=O)C=C(C=C3)NS(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C20H16N2O4S
• Molecular Weight: 380.4 g/mol

Description

“N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide” is an organic compound. It is related to compounds that are selective inhibitors of the Dopamine D2 receptor.

Scientific Research Applications

Environmental Contaminant Extraction and Analysis

Benzotriazoles, benzothiazoles, and benzenesulfonamides, including compounds structurally related to N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide, have been identified as emerging contaminants due to their widespread use in industrial and household applications. A novel method has been developed for their extraction from soil using microwave-assisted extraction, followed by quantification via high-performance liquid chromatography, highlighting their environmental impact and the need for effective detection and removal techniques (Speltini et al., 2016).

Synthesis of Heterocycles

Research has shown that derivatives of N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide can be used as synthons for the annulation of heterocycles, offering a pathway to a variety of novel compounds. This demonstrates the compound's utility in the synthesis of diverse heterocyclic compounds with potential pharmaceutical applications (Kumar et al., 2007).

Antimicrobial and Antifungal Activity

Sulfonamide derivatives, related to the chemical structure of interest, have been synthesized and evaluated for their antimicrobial and antifungal activities. This research indicates the potential of such compounds in the development of new antimicrobial agents, underscoring the relevance of structural analogs in medicinal chemistry (Zareef et al., 2007).

Photodynamic Therapy Applications

A study on zinc phthalocyanine derivatives substituted with benzenesulfonamide groups, including those similar to N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide, has shown significant potential for photodynamic therapy (PDT). These compounds exhibit good fluorescence properties and high singlet oxygen quantum yield, making them promising candidates for cancer treatment in PDT (Pişkin et al., 2020).

Carbonic Anhydrase Inhibitor Effects

Newly synthesized sulfonamide derivatives have been evaluated for their inhibition effects on carbonic anhydrase enzymes, demonstrating significant potential as inhibitors. This suggests applications in developing treatments for conditions where carbonic anhydrase activity is implicated, such as glaucoma and edema (Alafeefy et al., 2015).